Cas no 142449-63-6 (8-angeloyl egelolide)

• Product Name: 8-angeloyl egelolide
• CAS No: 142449-63-6
• MF: C₁₉H₂₄O₆
• MW: 348.390266418457
• CID: 2023622
• PubChem ID: 131752230
• Update Time: 2025-04-21

8-angeloyl egelolide Chemical and Physical Properties

Names and Identifiers

• 8-angeloyl egelolide
• 8alpha-angeloxy-3-oxa-artabsin
• 8alpha-angeloxy-3-oxaartabsin
• 8alpha-angeloyloxy-3-oxaartabsin
• 2-Butenoic acid, 2-methyl-, (3S,3aR,4S,6S,9bS)-2,3,3a,5,6,9b-hexahydro-6-hydroxy-3,6,9-trimethyl-2-oxo-4H-cyclohepta[2,1-b:3,4-c']difuran-4-yl ester, (2Z)-
• 142449-63-6
• DTXSID301099990
• 8a-Angeloyloxy-3-oxaartabsin
• CHEBI:175420
• 8-Angeloylegelolide
• (9-hydroxy-5,9,13-trimethyl-4-oxo-3,12-dioxatricyclo[8.3.0.02,6]trideca-1(13),10-dien-7-yl) (E)-2-methylbut-2-enoate
• 2-Butenoic acid, 2-methyl-, (3S,3aR,4S,6S,9bS)-2,3,3a,5,6,9b-hexahydro-6-hydroxy-3,6,9-trimethyl-2-oxo-4H-cyclohepta[2,1-b:3,4-ca(2)]difuran-4-yl ester, (2Z)-
• 2-Butenoic acid, 2-methyl-, (3S,3aR,4S,6S,9bS)-2,3,3a,5,6,9b-hexahydro-6-hydroxy-3,6,9-trimethyl-2-oxo-4H-cyclohepta(2,1-b:3,4-c')difuran-4-yl ester, (2Z)-

• Inchi： 1S/C19H24O6/c1-6-9(2)17(20)24-13-7-19(5,22)12-8-23-11(4)15(12)16-14(13)10(3)18(21)25-16/h6,8,10,13-14,16,22H,7H2,1-5H3/b9-6-/t10-,13-,14+,16-,19-/m0/s1
• InChI Key： UUYOHEAYCPQMKY-PORWQSLVSA-N
• SMILES： O1C([C@@H](C)[C@@H]2[C@H](C[C@@](C)(C3=COC(C)=C3[C@@H]12)O)OC(/C(=C\C)/C)=O)=O

Computed Properties

• Exact Mass: 348.15728848g/mol
• Monoisotopic Mass: 348.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptafurans Cycloheptafurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptafurans